Cas no 1192815-04-5 (6,8-dimethyl-3-Isoquinolinamine)

6,8-dimethyl-3-Isoquinolinamine structure
1192815-04-5 structure
Product Name:6,8-dimethyl-3-Isoquinolinamine
CAS No:1192815-04-5
MF:C11H12N2
MW:172.226382255554
CID:1015676
PubChem ID:57476609
Update Time:2025-04-20

6,8-dimethyl-3-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

    • 6,8-dimethyl-3-Isoquinolinamine
    • 6,8-dimethylisoquinolin-3-amine
    • 1192815-04-5
    • QQKNHPWFFIATKE-UHFFFAOYSA-N
    • SCHEMBL558565
    • DTXSID20726831
    • MDL: MFCD19689749
    • Inchi: 1S/C11H12N2/c1-7-3-8(2)10-6-13-11(12)5-9(10)4-7/h3-6H,1-2H3,(H2,12,13)
    • InChI Key: QQKNHPWFFIATKE-UHFFFAOYSA-N
    • SMILES: N1C(=CC2C=C(C)C=C(C)C=2C=1)N

Computed Properties

  • Exact Mass: 172.100048391g/mol
  • Monoisotopic Mass: 172.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 38.9Ų

6,8-dimethyl-3-Isoquinolinamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A189009074-1g
6,8-Dimethylisoquinolin-3-amine
1192815-04-5 97%
1g
$521.00 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1656492-1g
6,8-Dimethylisoquinolin-3-amine
1192815-04-5 98%
1g
¥4242.00 2024-08-09
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